2-(3,5-dimethylisoxazol-4-yl)-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H22N2O4/c1-11-15(12(2)24-20-11)8-17(21)19-9-13-7-14-5-4-6-16(22-3)18(14)23-10-13/h4-6,13H,7-10H2,1-3H3,(H,19,21)
• InChI Key: JQLQELAAMRNJHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-component reactions, with one approach being the iodine-catalyzed reaction of n-butyl vinyl ether with derivatives of chromeno[3,4-d]oxazol-4-one, which itself can be synthesized via a series of steps including nitration, reduction, and condensation reactions (Vlachou et al., 2023). These processes highlight the complexity and versatility in the synthetic pathways that can be employed to construct molecules with similar frameworks.

Molecular Structure Analysis

Structural characterization of such compounds typically involves a combination of spectroscopic techniques, including FT-IR, LC-MS, 1H-NMR, and 13C-NMR analyses, providing detailed insights into the molecular architecture (Vlachou et al., 2023). These methods confirm the molecular structure and help elucidate the positions and nature of substituents on the core framework.

Chemical Reactions and Properties

The chemical behavior of molecules with similar structures often includes interactions with various reagents to form new derivatives through processes such as etherification, oximation, and Beckmann rearrangement. These reactions can significantly alter the molecule's properties and applications, demonstrating the compound's chemical versatility (Chen et al., 2012).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are crucial for their application in various fields. The crystallographic analysis offers insights into the molecular arrangement and interactions within the solid state, contributing to understanding the compound's stability and reactivity (Bunev et al., 2013).

Chemical Properties Analysis

Chemical properties, such as reactivity with different reagents, stability under various conditions, and potential for forming derivatives, are integral to understanding the compound's behavior in chemical syntheses and applications. Investigations into reactions with methyl(organyl)dichlorosilanes reveal the formation of heterocycles, underscoring the compound's reactivity and potential for generating diverse molecular structures (Lazareva et al., 2017).